Cas no 303146-18-1 (7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 303146-18-1
• MF: C₁₃H₉N₅O
• MW: 251.243461370468
• MDL: MFCD00232499
• CID: 5017454
• Update Time: 2026-02-28

7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(2-furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine
• 1-[7-(furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-1H-pyrrole
• Bionet2_000899
• MLS000691977
• HMS1366I19
• HMS2663L04
• SMR000334006
• 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine

• MDL： MFCD00232499
• Inchi： 1S/C13H9N5O/c1-2-8-17(7-1)13-15-12-14-6-5-10(18(12)16-13)11-4-3-9-19-11/h1-9H
• InChI Key： RUNGQOYRFRSBCN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=NC2=NC(=NN12)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 61.2

Additional information on 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine

Exploring the Unique Properties and Applications of 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303146-18-1)

The compound 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303146-18-1) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This triazolopyrimidine derivative combines a furan ring and a pyrrole moiety, creating a versatile scaffold with interesting electronic properties. Researchers have been particularly interested in this compound's potential as a pharmacophore in medicinal chemistry, as well as its applications in materials science.

One of the most intriguing aspects of 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine is its electronic structure. The presence of both electron-rich (furan and pyrrole) and electron-deficient (triazolopyrimidine) components creates a push-pull system that makes this compound particularly interesting for applications in organic electronics. Recent studies have explored its potential as a building block for organic semiconductors, with promising results in terms of charge transport properties.

In the field of medicinal chemistry, the triazolopyrimidine core of this compound has shown interesting interactions with various biological targets. While not itself a drug candidate, 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine serves as a valuable chemical probe and starting point for the development of more complex molecules. Its ability to participate in multiple hydrogen bonding interactions makes it particularly useful for studying protein-ligand interactions.

The synthesis of 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine typically involves a multi-step process starting from readily available precursors. The key step is usually the formation of the triazolopyrimidine ring system, followed by introduction of the furyl and pyrrolyl substituents. Recent advances in green chemistry approaches have led to more efficient synthetic routes with improved yields and reduced environmental impact.

From a commercial perspective, 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 303146-18-1) is primarily available as a research chemical for academic and industrial laboratories. The growing interest in heterocyclic compounds for various applications has led to increased demand for this and similar compounds. Suppliers typically offer it in milligram to gram quantities, with purity levels suitable for most research applications.

Recent studies have explored the photophysical properties of 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine, revealing interesting fluorescence characteristics. These properties make it potentially useful as a fluorescent probe or as a component in light-emitting materials. The compound's absorption and emission spectra show sensitivity to environmental factors, which could be exploited in sensor applications.

In the context of current research trends, 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine aligns well with the growing interest in multi-functional organic materials. Researchers are particularly interested in compounds that can serve multiple purposes, such as combining electronic properties with biological activity. This compound's diverse functionality makes it an attractive subject for further investigation in this direction.

The stability of 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine under various conditions has been the subject of several studies. It shows good thermal stability, making it suitable for applications requiring elevated temperatures. The compound is typically stored under inert atmosphere at low temperatures to maintain its integrity over extended periods.

From a regulatory standpoint, 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine is not currently classified as a controlled substance in most jurisdictions. However, researchers should always verify the latest regulations in their specific location before ordering or working with this compound. Proper safety protocols should be followed when handling any chemical substance in the laboratory.

The future research directions for 7-(2-Furyl)-2-(1H-pyrrol-1-yl)[1,2,4]triazolo[1,5-a]pyrimidine are likely to focus on its potential applications in materials science and medicinal chemistry. With the growing emphasis on sustainable technologies, researchers may explore its use in organic photovoltaics or as a component in biodegradable electronic devices. The compound's unique combination of structural features ensures it will remain an interesting subject for scientific investigation in the coming years.